Cas no 2377035-59-9 (1-(5-Bromo-1-methylpyrazol-3-yl)ethanamine;dihydrochloride)

• Product Name: 1-(5-Bromo-1-methylpyrazol-3-yl)ethanamine;dihydrochloride
• CAS No: 2377035-59-9
• MF: C₆H₁₂BrCl₂N₃
• MW: 276.98957824707
• CID: 6315364
• PubChem ID: 145913612
• Update Time: 2025-06-11

1-(5-Bromo-1-methylpyrazol-3-yl)ethanamine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(5-Bromo-1-methylpyrazol-3-yl)ethanamine;dihydrochloride
• AT26046
• 2377035-59-9
• 1-(5-bromo-1-methyl-1H-pyrazol-3-yl)ethan-1-amine dihydrochloride
• 1-(5-BROMO-1-METHYL-1H-PYRAZOL-3-YL)ETHAN-1-AMINE 2HCL
• EN300-7456853

• Inchi： 1S/C6H10BrN3.2ClH/c1-4(8)5-3-6(7)10(2)9-5;;/h3-4H,8H2,1-2H3;2*1H
• InChI Key： ZTEHLOMAJGSNFN-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(C)N)=NN1C.Cl.Cl

Computed Properties

• Exact Mass: 274.95917g/mol
• Monoisotopic Mass: 274.95917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(5-Bromo-1-methylpyrazol-3-yl)ethanamine;dihydrochloride

Research Brief on 1-(5-Bromo-1-methylpyrazol-3-yl)ethanamine;dihydrochloride (CAS: 2377035-59-9)

1-(5-Bromo-1-methylpyrazol-3-yl)ethanamine;dihydrochloride (CAS: 2377035-59-9) is a chemical compound of significant interest in the field of chemical biology and medicinal chemistry. This compound, characterized by its pyrazole core and bromo substitution, has been the subject of recent research due to its potential applications in drug discovery and development. The dihydrochloride salt form enhances its solubility and stability, making it a viable candidate for further pharmacological studies.

Recent studies have focused on the synthesis and characterization of 1-(5-Bromo-1-methylpyrazol-3-yl)ethanamine;dihydrochloride, with particular attention to its reactivity and potential as a building block for more complex molecules. The bromo substituent at the 5-position of the pyrazole ring offers a versatile handle for further functionalization via cross-coupling reactions, which is crucial for the development of targeted therapeutics. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structure and purity of the compound.

In vitro studies have explored the biological activity of 1-(5-Bromo-1-methylpyrazol-3-yl)ethanamine;dihydrochloride, particularly its interaction with various enzyme systems. Preliminary results suggest that the compound exhibits moderate inhibitory activity against certain kinases, which are key targets in cancer therapy. These findings highlight its potential as a lead compound for the development of novel kinase inhibitors. Further optimization of the compound's structure could enhance its selectivity and potency.

The pharmacokinetic properties of 1-(5-Bromo-1-methylpyrazol-3-yl)ethanamine;dihydrochloride have also been investigated. Studies indicate that the compound demonstrates favorable absorption and distribution profiles in animal models, although its metabolic stability requires further improvement. Researchers are exploring structural modifications to address these limitations while maintaining the compound's biological activity.

In conclusion, 1-(5-Bromo-1-methylpyrazol-3-yl)ethanamine;dihydrochloride represents a promising scaffold for medicinal chemistry applications. Its synthetic accessibility and modifiable structure make it an attractive candidate for the development of new therapeutic agents. Ongoing research aims to elucidate its mechanism of action and optimize its pharmacological properties for clinical translation.